4-(3-Amino-5-bromo-2-benzofuranyl)-4-oxobutanoic acid methyl ester

• Molecular Formula: C13H12BrNO4
• Molecular Weight: 326.14 g/mol
• IUPAC Name: methyl 4-(3-amino-5-bromo-1-benzofuran-2-yl)-4-oxobutanoate
• InChI: InChI=1S/C13H12BrNO4/c1-18-11(17)5-3-9(16)13-12(15)8-6-7(14)2-4-10(8)19-13/h2,4,6H,3,5,15H2,1H3
• InChI Key: FKMIASWZTUXLNT-UHFFFAOYSA-N
• SMILES: COC(=O)CCC(=O)C1=C(C2=C(O1)C=CC(=C2)Br)N

Description

4-(3-amino-5-bromo-2-benzofuranyl)-4-oxobutanoic acid methyl ester is a member of benzofurans.

Scientific Research Applications

Synthesis and Chemical Reactions

• Novel benzoheterocyclic oxoalkanoic acid esters, including derivatives similar to 4-(3-Amino-5-bromo-2-benzofuranyl)-4-oxobutanoic acid methyl ester, have been synthesized and tested as inhibitors in various biological contexts. These compounds have shown a broad range of inhibitory activities, such as against 5-lipoxygenase and leukotriene D4-induced bronchospasm, indicating their potential in medicinal chemistry applications (Musser et al., 1987).

Biological Activity and Pharmacological Potential

• A study on the synthesis of diaminomethylidene derivatives of tetronic acid described the reaction of methyl 4-chloro-3-oxobutanoate with benzoylcyanamide. This process is related to the synthesis of compounds similar to the one , contributing to the understanding of their pharmacological potential and chemical behavior (Prezent & Dorokhov, 2012).

Synthesis and Structural Analysis

• The structural and electronic properties of similar compounds have been investigated, providing insights into their potential applications in areas like nonlinear optical materials and molecular docking. These studies offer a deeper understanding of the chemical and physical characteristics of these compounds, which could be relevant for the application of 4-(3-Amino-5-bromo-2-benzofuranyl)-4-oxobutanoic acid methyl ester (Vanasundari et al., 2018).

Potential in Antifolate Activity

• Research into the synthesis of 4-amino-7-oxo-substituted analogues of certain folic acid derivatives, which are structurally related to 4-(3-Amino-5-bromo-2-benzofuranyl)-4-oxobutanoic acid methyl ester, has implications for understanding its potential antifolate activity. These studies provide a basis for evaluating the compound's utility in inhibiting folate metabolism, which could be significant in therapeutic contexts (Borrell et al., 1998).